dimethyl 1-[2-({[(2-fluorophenyl)amino]carbonyl}amino)-2-oxoethyl]-1H-1,2,3-triazole-4,5-dicarboxylate

• IUPAC Name: dimethyl 1-[2-[(2-fluorophenyl)carbamoylamino]-2-oxoethyl]triazole-4,5-dicarboxylate
• InChI: InChI=1S/C15H14FN5O6/c1-26-13(23)11-12(14(24)27-2)21(20-19-11)7-10(22)18-15(25)17-9-6-4-3-5-8(9)16/h3-6H,7H2,1-2H3,(H2,17,18,22,25)
• InChI Key: ZNQYFXJZWYENDQ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(N(N=N1)CC(=O)NC(=O)NC2=CC=CC=C2F)C(=O)OC
• Molecular Formula: C15H14FN5O6
• Molecular Weight: 379.30 g/mol
• CAS No.: 892278-15-8

Description

This compound is a biochemical for proteomics research. It has a molecular formula of C15H14FN5O6 and a molecular weight of 379.3.

Scientific Research Applications

Synthesis and Properties

• Synthesis and Magnetic Properties : A study investigated triazole- and fluoro-bridged trimeric compounds, including Co(II) and Ni(II) metal ions, relevant to the synthesis of dimethyl 1-[2-({[(2-fluorophenyl)amino]carbonyl}amino)-2-oxoethyl]-1H-1,2,3-triazole-4,5-dicarboxylate. These compounds exhibit distinct magnetic properties, which are significant in the field of inorganic chemistry and materials science (Rietmeijer et al., 1986).

• Intermolecular Interactions Analysis : Another study synthesized and characterized biologically active 1,2,4-triazole derivatives, including a fluoro derivative. The research provided insights into various intermolecular interactions, essential for understanding the behavior of these compounds in different environments (Shukla et al., 2014).

Applications in Luminescence and Fluorescence

• Luminophores Synthesis : A procedure for synthesizing dimethyl 2-fluoro-and 2,2′-difluorobiphenyl-4,4′-dicarboxylates was developed. These compounds exhibit strong luminescence in the crystalline state and solution, indicating their potential applications in optoelectronics and sensor technology (Olkhovik et al., 2008).

• Fluorescent Molecular Probes : The development of fluorescent solvatochromic dyes involving dimethylamino groups and sulfonyl groups demonstrates the relevance of such compounds in creating sensitive molecular probes for biological and chemical analysis (Diwu et al., 1997).

Chemical Synthesis and Structural Analysis

• Structural and Chemical Analysis : The synthesis of related compounds and analysis of their molecular structure provides insights into their chemical behavior, which is crucial for developing new materials and pharmaceuticals. For example, research on 6-Dimethylamino-2-phenylbenzothiazole and its derivatives helps in understanding the structural basis for their properties (Misawa et al., 2019).

• Synthesis of Fluoroalkyl Compounds : The development of fluoroalkyl amino reagents and their application in synthesizing fluorinated pyrazoles and other compounds is a significant area of research, indicating the compound's versatility in organic synthesis (Schmitt et al., 2017).

Safety and Hazards

This compound is intended for research use only and is not intended for diagnostic or therapeutic use. Therefore, it should be handled with care, and appropriate safety measures should be taken when handling and storing this compound.